1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine
Overview
Description
1-(2-Chlorophenyl)-N-(pyridin-3-yl)methanimine, also known as CPPM, is a synthetic compound with a wide range of applications in scientific research. CPPM is a versatile compound that can be used in a variety of experiments due to its unique properties and structure. CPPM has been studied extensively in the past few decades and its potential is still being explored.
Scientific Research Applications
1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine has a wide range of applications in scientific research. It has been used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a reagent in the synthesis of other compounds. It has also been used as a fluorescent probe for imaging biological systems and as a drug delivery system. Additionally, 1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine has been used as an inhibitor of enzymes and as a substrate for enzyme-linked immunosorbent assays (ELISAs).
Mechanism of Action
The mechanism of action of 1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine is still being studied. It is believed that 1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine binds to the active site of enzymes, which in turn affects the enzyme's activity. Additionally, 1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine has been shown to interact with proteins, lipids, and other molecules in the cell, which can affect the cell's physiology.
Biochemical and Physiological Effects
1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, affect the activity of transporters, and affect the expression of genes. Additionally, 1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine has been shown to affect the activity of proteins, lipids, and other molecules in the cell.
Advantages and Limitations for Lab Experiments
1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine has many advantages for use in lab experiments. It is a versatile compound that can be used in a variety of experiments due to its unique properties and structure. Additionally, 1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine is relatively easy to synthesize, and it is relatively stable in aqueous solution. However, 1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine is not water-soluble and is not suitable for use in experiments involving aqueous solutions.
Future Directions
For research include the development of new synthetic methods for the synthesis of 1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine, the development of new applications for 1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine, and the study of its biochemical and physiological effects. Additionally, research should be conducted to further understand the mechanism of action of 1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine, as well as its potential therapeutic applications.
Synthesis Methods
1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine can be synthesized using a variety of methods, including the Vilsmeier-Haack reaction, the Ullmann reaction, and the Buchwald-Hartwig reaction. The Vilsmeier-Haack reaction involves the reaction of a primary amine with a halogenated carbonyl compound to form a chloroiminium salt, which is then treated with a base to form the desired product. The Ullmann reaction involves the reaction of an aryl halide with an amine in the presence of a copper catalyst to form an aryl amine. The Buchwald-Hartwig reaction involves the reaction of an aryl halide with an amine in the presence of a palladium catalyst to form an aryl amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine involves the reaction of 2-chlorobenzaldehyde with pyridine-3-carboxaldehyde to form the corresponding imine intermediate, which is then reduced to the final product using sodium borohydride.", "Starting Materials": [ "2-chlorobenzaldehyde", "pyridine-3-carboxaldehyde", "sodium borohydride", "methanol", "dichloromethane", "diethyl ether", "sodium sulfate", "magnesium sulfate", "silica gel" ], "Reaction": [ "Step 1: Dissolve 2-chlorobenzaldehyde (1.0 equiv) and pyridine-3-carboxaldehyde (1.2 equiv) in methanol (10 mL) and add a catalytic amount of acetic acid. Stir the mixture at room temperature for 2 hours.", "Step 2: Add dichloromethane (20 mL) to the reaction mixture and extract the product with diethyl ether (3 x 20 mL). Wash the combined organic layers with brine and dry over sodium sulfate.", "Step 3: Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel using a mixture of dichloromethane and diethyl ether as the eluent.", "Step 4: Dissolve the imine intermediate in methanol (10 mL) and add a solution of sodium borohydride (1.2 equiv) in methanol dropwise with stirring at room temperature. After the addition is complete, stir the mixture for an additional 2 hours.", "Step 5: Quench the reaction by adding water (10 mL) and extract the product with dichloromethane (3 x 20 mL). Wash the combined organic layers with brine and dry over magnesium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel using a mixture of dichloromethane and diethyl ether as the eluent." ] } | |
CAS RN |
474108-72-0 |
Product Name |
1-(2-chlorophenyl)-N-(pyridin-3-yl)methanimine |
Molecular Formula |
C12H9ClN2 |
Molecular Weight |
216.7 |
Purity |
95 |
Origin of Product |
United States |
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